Cas no 2228409-67-2 (tert-butyl N-methyl-N-2-(2-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(2-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228409-67-2
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 6008406
• PubChem ID: 165900432
• Update Time: 2025-05-22

tert-butyl N-methyl-N-2-(2-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-(2-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate
• EN300-1902192
• tert-butyl N-methyl-N-[2-(2-methylpyridin-3-yl)-1-oxopropan-2-yl]carbamate
• 2228409-67-2

• Inchi： 1S/C15H22N2O3/c1-11-12(8-7-9-16-11)15(5,10-18)17(6)13(19)20-14(2,3)4/h7-10H,1-6H3
• InChI Key： NXEQFPULOLUODP-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1=CC=CN=C1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-methyl-N-2-(2-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-methyl-N-2-(2-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228409-67-2)

The compound tert-butyl N-methyl-N-2-(2-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228409-67-2) is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its complex structure, featuring a tert-butyl carbamate group and a 2-methylpyridin-3-yl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and its relevance to modern medicinal chemistry trends.

One of the key reasons for the growing attention toward tert-butyl N-methyl-N-2-(2-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate is its structural versatility. The presence of both a pyridine ring and a carbamate functional group allows for diverse chemical modifications, enabling the synthesis of novel derivatives. This adaptability aligns with current trends in small molecule drug development, where researchers seek compounds with tunable properties for targeting specific biological pathways. The compound's CAS No. 2228409-67-2 serves as a unique identifier, ensuring precise tracking in global chemical databases.

In the context of AI-driven drug discovery, tert-butyl N-methyl-N-2-(2-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate has garnered interest as a potential scaffold for virtual screening. Computational chemists often explore such molecules to predict binding affinities or optimize pharmacokinetic properties. The compound's 2-methylpyridin-3-yl fragment, in particular, is noteworthy for its ability to engage in hydrogen bonding and π-stacking interactions—critical features for protein-ligand interactions. These characteristics make it a candidate for studies involving machine learning models in drug design.

From a synthetic perspective, the tert-butyl carbamate (Boc) group in this compound offers advantages in protecting amine functionalities during multi-step reactions. This attribute is highly valued in peptide synthesis and the preparation of heterocyclic compounds. The compound’s stability under various conditions also makes it suitable for use in high-throughput screening (HTS) platforms, where reproducibility is paramount. Laboratories focusing on fragment-based drug discovery may find this molecule particularly useful due to its balanced molecular weight and polarity.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 2228409-67-2. With increasing emphasis on green chemistry, researchers are evaluating sustainable synthetic routes for this compound. Solvent-free reactions, catalytic methods, and biocatalysis are among the emerging techniques being explored to produce tert-butyl N-methyl-N-2-(2-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate with minimal waste. These efforts align with broader industry goals of reducing the environmental footprint of chemical manufacturing.

Another area of interest is the compound’s potential role in addressing undruggable targets. The integration of pyridine-based scaffolds like 2-methylpyridin-3-yl into drug candidates has shown promise in modulating challenging biological targets, such as protein-protein interactions. This aligns with current pharmaceutical industry priorities, where overcoming drug resistance and expanding therapeutic options are critical. The compound’s N-methyl group further enhances its metabolic stability, a desirable trait in lead optimization programs.

In summary, tert-butyl N-methyl-N-2-(2-methylpyridin-3-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228409-67-2) represents a multifaceted tool for modern chemical and pharmaceutical research. Its structural features, combined with its applicability in computational chemistry and sustainable synthesis, position it as a compound of enduring relevance. As the scientific community continues to explore innovative approaches to drug development, this molecule is likely to remain a subject of active investigation and discussion.